Cas no 2137559-68-1 (3-{Bicyclo[2.2.2]octan-1-yl}thiophene-2-carboxylic acid)

• Product Name: 3-{Bicyclo[2.2.2]octan-1-yl}thiophene-2-carboxylic acid
• CAS No: 2137559-68-1
• MF: C₁₃H₁₆O₂S
• MW: 236.329942703247
• CID: 5792245
• PubChem ID: 165741724
• Update Time: 2025-06-12

3-{Bicyclo[2.2.2]octan-1-yl}thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo[2.2.2]octan-1-yl}thiophene-2-carboxylic acid
• EN300-716481
• 2137559-68-1
• 3-{Bicyclo[2.2.2]octan-1-yl}thiophene-2-carboxylic acid

• Inchi： 1S/C13H16O2S/c14-12(15)11-10(4-8-16-11)13-5-1-9(2-6-13)3-7-13/h4,8-9H,1-3,5-7H2,(H,14,15)
• InChI Key： QKKNASUFFBSEMT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)C12CCC(CC1)CC2

Computed Properties

• Exact Mass: 236.08710092g/mol
• Monoisotopic Mass: 236.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-{Bicyclo[2.2.2]octan-1-yl}thiophene-2-carboxylic acid

Introduction to 3-{Bicyclo[2.2.2]octan-1-yl}thiophene-2-carboxylic acid (CAS No. 2137559-68-1)

3-{Bicyclo[2.2.2]octan-1-yl}thiophene-2-carboxylic acid, identified by its CAS number 2137559-68-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique molecular architecture and potential biological activities. This compound belongs to the class of thiophene derivatives, which are well-known for their broad spectrum of applications in medicinal chemistry, particularly in the development of antimicrobial, antiviral, and anticancer agents.

The molecular structure of 3-{Bicyclo[2.2.2]octan-1-yl}thiophene-2-carboxylic acid features a thiophene ring system linked to a bicyclo[2.2.2]octane moiety through a carboxylic acid functional group. The presence of the bicyclo[2.2.2]octane fragment introduces a rigid, three-dimensional framework that can influence the compound's physicochemical properties, such as solubility, metabolic stability, and binding affinity to biological targets. This structural motif has been increasingly explored in drug design due to its ability to mimic natural products and enhance molecular recognition.

In recent years, there has been a growing interest in thiophene-based compounds for their pharmacological potential. The thiophene ring is a heterocyclic aromatic system that exhibits diverse electronic properties, making it an attractive scaffold for medicinal chemists. Additionally, the bicyclo[2.2.2]octan-1-yl substituent contributes to the compound's conformational flexibility and can be tailored to optimize interactions with biological receptors. This combination of features has led to several studies investigating the biological activity of derivatives of 3-{Bicyclo[2.2.2]octan-1-yl}thiophene-2-carboxylic acid.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules with enhanced pharmacological properties. For instance, researchers have explored its utility in generating novel inhibitors targeting enzyme-catalyzed reactions relevant to inflammatory diseases and cancer metabolism. The carboxylic acid group in the molecule provides a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to improve bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 3-{Bicyclo[2.2.2]octan-1-yl}thiophene-2-carboxylic acid (CAS No. 2137559-68-1). These methods leverage machine learning algorithms and quantum mechanical calculations to predict binding affinities and optimize molecular structures for specific biological targets. Such computational approaches have accelerated the discovery process, allowing researchers to rapidly identify promising candidates for further experimental validation.

In addition to its pharmaceutical applications, 3-{Bicyclo[2.2.2]octan-1-yl}thiophene-2-carboxylic acid has shown promise in materials science, particularly as a building block for organic electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The conjugated system of the thiophene ring enhances electron delocalization, making it an ideal candidate for applications requiring efficient charge transport properties.

The synthesis of 3-{Bicyclo[2.2.2]octan-1-yl}thiophene-2-carboxylic acid presents unique challenges due to its complex stereochemistry and multiple functional groups. However, recent methodological developments have streamlined its preparation through multi-step organic synthesis involving cross-coupling reactions, cyclization processes, and stereoselective transformations. These advancements have not only improved yield but also facilitated access to enantiomerically pure forms of the compound, which are crucial for evaluating its chiral-dependent biological activities.

Evaluation of the pharmacological profile of 3-{Bicyclo[2.2.2]octan-1-yl}thiophene-2-carboxylic acid has revealed several interesting findings that warrant further investigation. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases implicated in tumor growth and progression by interfering with aberrant signaling pathways commonly observed in cancer cells. Additionally, preliminary data suggest that this compound exhibits antimicrobial properties against resistant strains of bacteria by disrupting essential cellular processes.

The versatility of 3-{Bicyclo[2.2.2]octan-1-yl}thiophene-2-carboxylic acid extends beyond traditional drug discovery applications; it serves as a valuable tool for exploring new synthetic methodologies and developing novel materials with tailored properties. Its unique structural features make it an excellent candidate for studying structure-property relationships in heterocyclic chemistry.

As research continues to uncover new applications for this compound, collaboration between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical reality. The integration of interdisciplinary approaches—combining organic synthesis with computational modeling and biological testing—will further enhance our understanding of 3-{Bicyclo[2.]